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Compound of Interest

Propanamide, 3,3'-dithiobis[n-
Compound Name:
methyl-

Cat. No.: B033000

This technical guide provides an in-depth overview of Propanamide, 3,3'-dithiobis[n-
methyl-], a disulfide-containing amide that serves as a key intermediate in various chemical
syntheses. This document is intended for researchers, scientists, and professionals in the fields
of drug development and chemical manufacturing.

Chemical and Physical Properties

Propanamide, 3,3'-dithiobis[n-methyl-] is a symmetrical disulfide compound. Its structure
and properties have been characterized through various analytical techniques. The quantitative
data for this compound are summarized in the table below.
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Property

Value

Source(s)

Molecular Formula

CsH16N202S2

[L1E2]E31[4105]

236.36 g/mol (also reported as

Molecular Weight 236.4 gimol ) [11[21[3]1[4]

IUPAC Name 3,3'—Disu|fanediy|lbis(N— 2]
methylpropanamide)

CAS Number 999-72-4 [11[41[5]

Appearance White fine powder [6]

Melting Point 111-112 °C [4]

Boiling Point 510.7 °C at 760 mmHg [4]

Density 1.179 g/cm3 [41[5]

Flash Point 262.6 °C [4]

Refractive Index 1.534 [4]

Exact Mass

236.06532010 Da

[1]14]

Topological Polar Surface Area

109 A2

[1]14]

Synthesis and Experimental Protocols

Propanamide, 3,3'-dithiobis[n-methyl-] is primarily synthesized through the amidation of a

3,3'-dithiopropionic acid derivative with methylamine. A common method involves the reaction

of 3,3'-dithiopropionic acid alkyl ester with an alkylamine in a polar solvent.[7]

Experimental Protocol: Synthesis of N,N'-dimethyl-3,3'-dithiodipropionamide[7]

This protocol is based on methods described for the preparation of N,N'-dialkyl-3,3'-

dithiodipropionamides.

o Materials:

o 3,3'-dithiopropionic acid alkyl ester (e.g., methyl ester)
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o Alkylamine (e.g., methylamine)

o Polar solvent (e.g., methanol, ethanol)

e Procedure:

o In a reaction vessel, dissolve the 3,3'-dithiopropionic acid alkyl ester in a suitable polar
solvent.

o Cool the solution to a temperature between 0 and 50 °C.
o Slowly add the alkylamine to the reaction mixture while maintaining the temperature.

o Allow the reaction to proceed for a set duration until completion, which can be monitored
by techniques such as thin-layer chromatography (TLC) or high-performance liquid
chromatography (HPLC).

o Upon completion, the product, N,N'-dialkyl-3,3'-dithiodipropionamide, may precipitate out
of the solution. If so, it can be collected by filtration.

o The collected solid is then dried, for instance, under vacuum, to yield the final product.

o Further purification can be achieved through recrystallization from an appropriate solvent if
necessary.[7]

A patent also describes a method for preparing a related compound, N,N-di-n-octyl-3,3-
dithiodipropanamide, through an acylation reaction of 3,3-dithiodimethyl malonate and n-
octylamine in the presence of a Lewis acid catalyst.[8]

Applications and Biological Relevance

The primary application of Propanamide, 3,3'-dithiobis[n-methyl-] is as a chemical
intermediate. It is notably used in the preparation of amino-substituted isothiazole derivatives.
[4] Isothiazolinones are a class of compounds known for their broad-spectrum antimicrobial
activity against bacteria, yeast, and molds.[8]

Currently, there is no publicly available information to suggest that Propanamide, 3,3'-
dithiobis[n-methyl-] is directly involved in any specific biological signaling pathways. Its
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significance lies in its role as a building block for other biologically active molecules.
Visualizations
Diagram of the Synthesis Workflow

The following diagram illustrates a generalized workflow for the synthesis of Propanamide,
3,3'-dithiobis[n-methyl-].
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Caption: A generalized workflow for the synthesis of Propanamide, 3,3'-dithiobis[n-methyl-].
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Safety and Hazards

According to aggregated GHS information, this chemical does not meet the criteria for GHS
hazard classification.[1] It is reported as not meeting GHS hazard criteria by multiple
companies in their notifications to the ECHA C&L Inventory.[1] However, as with any chemical,
appropriate laboratory safety precautions should be taken, including the use of personal
protective equipment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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